1-({[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-2-methylpiperidine

• IUPAC Name: 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H21N3O3S/c1-12-5-3-4-10-20(12)15(21)11-24-17-19-18-16(23-17)13-6-8-14(22-2)9-7-13/h6-9,12H,3-5,10-11H2,1-2H3
• InChI Key: ZJQPOIYHBXBQLF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

1-({[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-2-methylpiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it a promising candidate for use in scientific research.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

1,3,4-Oxadiazole derivatives exhibit a wide array of bioactivities, making them a focal point for drug development efforts. These compounds have demonstrated significant therapeutic potentials, such as anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal properties (Verma et al., 2019). The unique structural features of the 1,3,4-oxadiazole ring facilitate effective binding with different enzymes and receptors in biological systems through numerous weak interactions, thereby eliciting these diverse bioactivities.

Environmental Science

In the context of environmental science, derivatives of 1,3,4-oxadiazole and similar compounds have been investigated for their occurrence, fate, and behavior in aquatic environments. For instance, studies on parabens, which share structural similarities with the aforementioned compound, have highlighted the importance of understanding the environmental impact and biodegradability of such chemicals (Haman et al., 2015). This research is crucial for assessing the ecological risks and developing strategies for mitigating the environmental presence of potentially hazardous compounds.

Analytical Chemistry

The 1,3,4-oxadiazole core is also significant in analytical chemistry, particularly in the development of chemosensors for metal ions. These compounds, due to their photoluminescent properties and potential coordination sites (N and O donor atoms), have been identified as promising candidates for metal-ion sensors. Their high photoluminescent quantum yield, excellent thermal and chemical stability, and the ease of synthesis make them a preferred choice for developing sensitive and selective sensing applications (Sharma et al., 2022).

Mechanism of Action

Target of Action

Similar compounds with a 1,3,4-oxadiazole scaffold have been found to exhibit promising anticarcinogenic action . They have been evaluated against the TNBC cell line, MDA-MB-231 . The EGFR receptor, a potential TNBC target, is used in docking simulations to identify pertinent binding interfaces of the synthesized molecules within the receptor’s active site .

Mode of Action

For instance, the outstanding docking result with binding scores between -8.1 and -9.5 kcal/mol demonstrates the notable EGFR inhibitory propensity of the examined hybrids .

Biochemical Pathways

Similar compounds have been found to inhibit various enzymes (thymidylate synthase, hdac, topoisomerase ii, telomerase, thymidine phosphorylase) and many of the proteins that contribute to cancer cell proliferation .

Pharmacokinetics

The synthesized entities have been investigated through admet screening to anticipate their drug candidature . This suggests that the compound may have favorable absorption, distribution, metabolism, and excretion properties, which could impact its bioavailability.

Result of Action

Similar compounds have demonstrated promising anticarcinogenic action . They have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .